molecular formula C14H19FN2O B7569559 [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone

[4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone

Cat. No. B7569559
M. Wt: 250.31 g/mol
InChI Key: AOCPHDMELOFPEN-UHFFFAOYSA-N
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Description

[4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone, also known as 4F-MPH, is a synthetic compound that belongs to the class of phenethylamines. This compound has gained popularity in recent years due to its potential application in scientific research.

Mechanism of Action

The mechanism of action of [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone is not fully understood. However, it is believed to work by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in a stimulant effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone are similar to other stimulants. It can increase heart rate, blood pressure, and body temperature. It can also lead to increased alertness, focus, and energy. However, prolonged use of [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone can lead to adverse effects such as anxiety, insomnia, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone in lab experiments is its potency. It is a highly potent compound, and small amounts can produce significant effects. This makes it ideal for studying the effects of stimulants on the brain. However, one limitation is its potential for abuse. It is important to use [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone in a controlled environment and with proper safety measures.

Future Directions

There are several future directions for the scientific research of [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone. One potential direction is to study its effects on cognitive function. It is believed that [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone can improve cognitive function, and this can be further explored. Another direction is to study its potential as a treatment for attention deficit hyperactivity disorder (ADHD). [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone has been shown to improve symptoms of ADHD, and further research can explore its potential as a therapeutic agent. Additionally, the long-term effects of [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone on the brain and body need to be studied to understand its safety profile.
Conclusion
In conclusion, [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone is a synthetic compound that has potential application in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. It is important to conduct further research to understand the potential benefits and risks of using [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone in scientific research.

Synthesis Methods

The synthesis of [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone involves the reaction between piperidine and 4-fluoro-3-methylbenzaldehyde in the presence of a reducing agent. The reaction is carried out under controlled conditions to obtain a pure form of the compound. The synthesis of [4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

[4-(Aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone has potential application in scientific research as a psychoactive compound. It is known to have stimulant properties and can increase the levels of dopamine and norepinephrine in the brain. This makes it a potential candidate for studying the effects of stimulants on the brain.

properties

IUPAC Name

[4-(aminomethyl)piperidin-1-yl]-(4-fluoro-3-methylphenyl)methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19FN2O/c1-10-8-12(2-3-13(10)15)14(18)17-6-4-11(9-16)5-7-17/h2-3,8,11H,4-7,9,16H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOCPHDMELOFPEN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)N2CCC(CC2)CN)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19FN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

250.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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